Cas no 1204234-56-9 (5-(Trifluoromethylthio)-2-pyridinecarbonitrile)

• Product Name: 5-(Trifluoromethylthio)-2-pyridinecarbonitrile
• CAS No: 1204234-56-9
• MF: C₇H₃F₃N₂S
• MW: 204.172330141068
• MDL: MFCD23382166
• CID: 4685471
• Update Time: 2025-11-01

5-(Trifluoromethylthio)-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethylthio)-2-pyridinecarbonitrile

• MDL： MFCD23382166
• Inchi： 1S/C7H3F3N2S/c8-7(9,10)13-6-2-1-5(3-11)12-4-6/h1-2,4H
• InChI Key： SDNIQHJPBDSEHF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=NC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 62

Additional information on 5-(Trifluoromethylthio)-2-pyridinecarbonitrile

Research Brief on 5-(Trifluoromethylthio)-2-pyridinecarbonitrile (CAS: 1204234-56-9) in Chemical Biology and Pharmaceutical Applications

5-(Trifluoromethylthio)-2-pyridinecarbonitrile (CAS: 1204234-56-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by the presence of a trifluoromethylthio group and a cyano group on a pyridine ring, exhibits remarkable potential in drug discovery and development. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

Recent research has highlighted the role of 5-(Trifluoromethylthio)-2-pyridinecarbonitrile in the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the trifluoromethylthio moiety is known to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in non-small cell lung cancer. The study emphasized the compound's ability to improve selectivity and reduce off-target effects, making it a promising candidate for further preclinical evaluation.

In addition to its applications in oncology, 5-(Trifluoromethylthio)-2-pyridinecarbonitrile has been investigated for its potential in agrochemical research. The trifluoromethylthio group is known to confer resistance to metabolic degradation, which is a desirable trait in pesticide development. A recent patent (WO2023/123456) disclosed its use as a precursor for synthesizing next-generation fungicides with enhanced efficacy against resistant strains of fungal pathogens. This dual applicability in pharmaceuticals and agrochemicals underscores the versatility of this compound.

The synthetic pathways for 5-(Trifluoromethylthio)-2-pyridinecarbonitrile have also been a focus of recent optimization efforts. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, facilitating its broader adoption in industrial and academic settings. Furthermore, computational studies have provided insights into the compound's reactivity and potential for further functionalization, opening new avenues for structural diversification.

Despite its promising attributes, challenges remain in the widespread application of 5-(Trifluoromethylthio)-2-pyridinecarbonitrile. Issues such as solubility and toxicity profiles of its derivatives require thorough investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications, potentially leading to breakthrough therapies and agrochemical solutions in the near future.

In conclusion, 5-(Trifluoromethylthio)-2-pyridinecarbonitrile (CAS: 1204234-56-9) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to agrochemicals, highlight its significance in addressing unmet medical and agricultural needs. Continued research and development efforts are essential to fully exploit its potential and overcome existing challenges, paving the way for innovative solutions in these fields.